Cas no 81252-08-6 ((2S)-1-(2R)-2-{(benzyloxy)carbonylamino}-3-sulfanylpropanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-(2R)-2-{(benzyloxy)carbonylamino}-3-sulfanylpropanoylpyrrolidine-2-carboxylic acid
• CAS No: 81252-08-6
• MF: C₁₆H₂₀N₂O₅S
• MW: 352.405403137207
• CID: 5666799
• PubChem ID: 165893370
• Update Time: 2025-05-20

(2S)-1-(2R)-2-{(benzyloxy)carbonylamino}-3-sulfanylpropanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27726653
• 81252-08-6
• (2S)-1-[(2R)-2-{[(benzyloxy)carbonyl]amino}-3-sulfanylpropanoyl]pyrrolidine-2-carboxylic acid
• (2S)-1-(2R)-2-{(benzyloxy)carbonylamino}-3-sulfanylpropanoylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C16H20N2O5S/c19-14(18-8-4-7-13(18)15(20)21)12(10-24)17-16(22)23-9-11-5-2-1-3-6-11/h1-3,5-6,12-13,24H,4,7-10H2,(H,17,22)(H,20,21)/t12-,13-/m0/s1
• InChI Key： CBSIEOVETKQCIT-STQMWFEESA-N
• SMILES： SC[C@@H](C(N1CCC[C@H]1C(=O)O)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 352.10929292g/mol
• Monoisotopic Mass: 352.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.9Ų

Additional information on (2S)-1-(2R)-2-{(benzyloxy)carbonylamino}-3-sulfanylpropanoylpyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S)-1-(2R)-2-{(benzyloxy)carbonylamino}-3-sulfanylpropanoylpyrrolidine-2-carboxylic acid (CAS No. 81252-08-6)

The compound (2S)-1-(2R)-2-{(benzyloxy)carbonylamino}-3-sulfanylpropanoylpyrrolidine-2-carboxylic acid (CAS No. 81252-08-6) is a sophisticated chiral molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a pyrrolidine-2-carboxylic acid backbone and a benzyloxycarbonyl (Cbz) protecting group, makes it a valuable intermediate in the development of bioactive peptides and small-molecule therapeutics. Researchers are increasingly interested in this compound due to its potential role in modulating enzyme activity and its utility in drug discovery pipelines.

One of the most searched questions related to 81252-08-6 is its synthetic pathway and purity specifications. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to validate its structural integrity. The presence of the sulfanyl (thiol) group in the molecule also opens doors for conjugation chemistry, a hot topic in targeted drug delivery systems. This aligns with the growing demand for precision medicine, where peptide-based therapeutics are gaining traction due to their specificity and lower toxicity profiles.

Another trending discussion revolves around the stability of (2S)-1-(2R)-2-{(benzyloxy)carbonylamino}-3-sulfanylpropanoylpyrrolidine-2-carboxylic acid under various storage conditions. Studies suggest that the compound should be stored in inert atmospheres at low temperatures to prevent oxidation of the thiol group. This is particularly relevant for industrial-scale applications, where shelf-life optimization is critical. The Cbz-protected amino acid moiety further enhances its compatibility with solid-phase peptide synthesis (SPPS), a technique widely adopted in modern bioconjugation strategies.

From an SEO perspective, keywords like "chiral building blocks for drug discovery", "Cbz-protected cysteine derivatives", and "thiol-containing peptide synthesis" are frequently associated with this compound. These terms reflect the compound’s relevance in cutting-edge research areas such as protease inhibitor design and bioconjugate vaccines. Additionally, the rise of AI-driven drug discovery platforms has spurred interest in databases cataloging specialized intermediates like 81252-08-6, emphasizing the need for accurate physicochemical data and synthetic protocols.

In summary, (2S)-1-(2R)-2-{(benzyloxy)carbonylamino}-3-sulfanylpropanoylpyrrolidine-2-carboxylic acid represents a versatile tool for medicinal chemists. Its dual functionality—combining a proline derivative with a reactive thiol—positions it at the intersection of peptide engineering and small-molecule drug development. As the pharmaceutical industry continues to explore next-generation therapeutics, compounds like this will remain pivotal in bridging the gap between laboratory research and clinical applications.